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Compound of Interest

Compound Name: Dichlorine dioxide
CAS No.: 12292-23-8
Cat. No.: B1216961
Get Quote
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For Researchers, Scientists, and Drug Development Professionals

Introduction

Dichlorine dioxide (Cl203z), also known as chlorine peroxide or the CIO dimer, is a reactive
oxygen species of significant interest in atmospheric chemistry due to its critical role in
stratospheric ozone depletion.[1][2] Unlike its more commonly known relative, chlorine dioxide
(ClO2), dichlorine dioxide is a peroxide, with the connectivity CI-O-O-Cl.[1] It is formed from
the dimerization of two chlorine monoxide (CIO) radicals.[1][2] This guide provides a
comprehensive overview of the fundamental properties, synthesis, and reactivity of dichlorine
dioxide, with a focus on its involvement in catalytic atmospheric cycles.

Core Properties of Dichlorine Dioxide

Dichlorine dioxide is an unstable and highly reactive molecule. Its properties have been
elucidated through spectroscopic and theoretical studies.
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Property Value

CAS Number 12292-23-8

Molecular Weight 102.905 g/mol

Molecular Formula Cl202

Synonyms Chlorine peroxide, CIO dimer
Molecular Structure Bent (V-shaped) geometry
Cl-O Bond Length 1.704 A

0-0 Bond Length 1.426 A

UV Absorption Maximum 245 nm

Sources:[1][2][3][4]

Stratospheric Formation and Catalytic Ozone
Depletion

Dichlorine dioxide is a key intermediate in the catalytic cycle responsible for significant ozone
loss in the stratosphere, particularly in the polar regions.[5][6] The formation and subsequent
reactions of Cl20:z are central to the mechanism by which chlorine atoms destroy ozone.

The overall process can be summarized in the following logical workflow:
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Caption: Workflow of CFC-initiated ozone depletion involving dichlorine dioxide.

The key signaling pathway for the catalytic destruction of ozone involving dichlorine dioxide is
as follows:
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Caption: Catalytic cycle of ozone depletion mediated by dichlorine dioxide.

Experimental Protocols: Synthesis of Dichlorine
Dioxide
The synthesis of dichlorine dioxide is primarily achieved through the dimerization of chlorine

monoxide radicals. A common laboratory method involves the photolysis of chlorine gas in the
presence of ozone.

Objective: To generate dichlorine dioxide for spectroscopic analysis or reactivity studies.
Materials:

e Chlorine gas (Cl2)
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Ozone (03)
Inert buffer gas (e.g., N2, Ar)

Photolysis reactor equipped with a UV lamp (e.g., excimer laser operating at 248, 308, or
352 nm)

Spectrometer for in-situ monitoring

Methodology:

Preparation of Reactant Gases: A mixture of chlorine gas and ozone, diluted in an inert buffer
gas, is prepared in a flow system. The concentrations are typically in the parts-per-million
range to control the reaction rate and prevent explosive decomposition.

Initiation of Photolysis: The gas mixture is introduced into the photolysis reactor. The UV
lamp is activated to initiate the photodecomposition of chlorine molecules into chlorine
atoms:

o Cl2+hv - 2Cle

Formation of Chlorine Monoxide: The generated chlorine atoms rapidly react with ozone to
form chlorine monoxide radicals:

o Cle+ O3 - ClOe + O2

Dimerization of Chlorine Monoxide: The chlorine monoxide radicals then dimerize to form
dichlorine dioxide:

o 2CIOe < Cl202

In-situ Analysis: The formation of dichlorine dioxide can be monitored in real-time using
absorption spectroscopy, taking advantage of its characteristic UV absorption spectrum.

Safety Considerations:

» Dichlorine dioxide is highly unstable and can decompose explosively, especially at high

concentrations. All work should be conducted in a well-ventilated fume hood.
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e Chlorine gas and ozone are toxic and corrosive. Appropriate personal protective equipment
(PPE), including gloves, safety goggles, and a lab coat, must be worn.

e The photolysis reactor should be properly shielded to prevent exposure to UV radiation.

Reactivity of Dichlorine Dioxide

The reactivity of dichlorine dioxide is dominated by its phot lability. Upon absorption of UV
radiation, it readily decomposes back into chlorine atoms and molecular oxygen, which
regenerates the catalytic cycle of ozone destruction.

e Photodecomposition: Cl202 + hv - 2Cle + O2

Dichlorine dioxide can also react with other atmospheric species, although its
photodecomposition is the most significant reaction pathway in the stratosphere.

Conclusion

Dichlorine dioxide is a crucial, albeit unstable, intermediate in the catalytic destruction of
stratospheric ozone. A thorough understanding of its properties, formation, and reactivity is
essential for atmospheric modeling and for developing strategies to mitigate ozone depletion.
The methodologies for its synthesis, while requiring specialized equipment, are well-
established for laboratory studies. For researchers in related fields, the study of such reactive
species provides valuable insights into radical chemistry and catalytic processes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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